(4-(1H-pyrrol-1-yl)phenyl)(4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl)methanone

• IUPAC Name: (4-pyrrol-1-ylphenyl)-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C23H25N5O/c29-23(18-7-9-20(10-8-18)26-11-3-4-12-26)28-15-13-27(14-16-28)22-17-19-5-1-2-6-21(19)24-25-22/h3-4,7-12,17H,1-2,5-6,13-16H2
• InChI Key: DUYJLUOOQGSSMU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NN=C(C=C2C1)N3CCN(CC3)C(=O)C4=CC=C(C=C4)N5C=CC=C5
• Molecular Formula: C23H25N5O
• Molecular Weight: 387.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups including a pyrrole ring, a phenyl ring, a piperazine ring, and a ketone group. These functional groups suggest that the compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the pyrrole ring could be formed using a Paal-Knorr synthesis or a Hantzsch pyrrole synthesis. The piperazine ring could be formed from a dicarbonyl compound and a diamine.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The pyrrole and phenyl rings are aromatic, which means they have a special stability due to delocalized electrons. The piperazine ring is a saturated six-membered ring with two nitrogen atoms.

Chemical Reactions Analysis

The compound could undergo a variety of chemical reactions. For example, the pyrrole ring could undergo electrophilic substitution reactions. The piperazine ring could undergo reactions with acids or bases due to the presence of nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, its solubility would depend on the presence and location of polar functional groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a drug, it could interact with biological targets in the body to produce a therapeutic effect.

Safety and Hazards

The safety and hazards of this compound would depend on its exact structure and properties. For example, if it’s a drug, it could have side effects or toxicities that would need to be evaluated through preclinical and clinical testing.

Future Directions

The future directions for this compound could include further studies to better understand its properties and potential uses. For example, if it’s a drug, it could undergo further development and testing to evaluate its efficacy and safety.